Cas no 1806018-25-6 (4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid
• CAS No: 1806018-25-6
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4805782
• Update Time: 2025-07-21

4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid

• Inchi： 1S/C9H7BrF3NO2/c10-2-4-5(9(12)13)3-14-6(8(4)11)1-7(15)16/h3,9H,1-2H2,(H,15,16)
• InChI Key： ROQXRPDQBVHZTQ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(CC(=O)O)=NC=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid

Comprehensive Overview of 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS No. 1806018-25-6)

4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS No. 1806018-25-6) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a fluoropyridine core, makes it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring its utility in designing kinase inhibitors and antiviral agents, aligning with current trends in targeting RNA-dependent RNA polymerase (RdRp) and other viral enzymes. This compound’s versatility also extends to crop protection chemicals, where fluorinated pyridines are known to improve efficacy and environmental safety.

One of the most searched questions in AI-driven drug discovery platforms revolves around the "role of fluorinated intermediates in optimizing drug candidates." 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid addresses this demand by offering a scaffold for structure-activity relationship (SAR) studies. Its bromomethyl group facilitates further functionalization, enabling the creation of diverse analogs for high-throughput screening. This aligns with the industry’s shift toward fragment-based drug design and click chemistry methodologies.

From an SEO perspective, keywords such as "fluoropyridine synthesis," "difluoromethyl pyridine applications," and "CAS 1806018-25-6 supplier" are frequently queried by researchers and procurement specialists. The compound’s relevance to green chemistry initiatives—particularly in reducing synthetic steps—further enhances its appeal. Recent publications highlight its use in catalysis and bioconjugation, making it a focal point for academic and industrial R&D teams.

In summary, 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid exemplifies the intersection of innovation and practical utility in organic chemistry. Its multifaceted applications, coupled with rising demand for tailor-made fluorinated building blocks, position it as a critical asset in advancing life sciences and sustainable agriculture. Future research will likely explore its potential in personalized medicine and smart materials, further solidifying its importance in scientific progress.